Cas no 1421524-08-4 (1-(2-phenylethyl)-4-[4-(1H-pyrrol-1-yl)pyridine-2-carbonyl]piperazine)

• Product Name: 1-(2-phenylethyl)-4-[4-(1H-pyrrol-1-yl)pyridine-2-carbonyl]piperazine
• CAS No: 1421524-08-4
• MF: C₂₂H₂₄N₄O
• MW: 360.452164649963
• CID: 5364351
• Update Time: 2025-05-19

1-(2-phenylethyl)-4-[4-(1H-pyrrol-1-yl)pyridine-2-carbonyl]piperazine Chemical and Physical Properties

Names and Identifiers

• [4-(2-Phenylethyl)-1-piperazinyl][4-(1H-pyrrol-1-yl)-2-pyridinyl]methanone
• 1-(2-phenylethyl)-4-[4-(1H-pyrrol-1-yl)pyridine-2-carbonyl]piperazine

• Inchi： 1S/C22H24N4O/c27-22(21-18-20(8-10-23-21)25-11-4-5-12-25)26-16-14-24(15-17-26)13-9-19-6-2-1-3-7-19/h1-8,10-12,18H,9,13-17H2
• InChI Key： MBTDOTJSNBMXLH-UHFFFAOYSA-N
• SMILES： C(N1CCN(CCC2=CC=CC=C2)CC1)(C1=NC=CC(N2C=CC=C2)=C1)=O

Experimental Properties

• Density: 1.17±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 568.7±50.0 °C(Predicted)
• pka: 6.92±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 1-(2-phenylethyl)-4-[4-(1H-pyrrol-1-yl)pyridine-2-carbonyl]piperazine

Introduction to 1-(2-phenylethyl)-4-[4-(1H-pyrrol-1-yl)pyridine-2-carbonyl]piperazine (CAS No. 1421524-08-4)

1-(2-phenylethyl)-4-[4-(1H-pyrrol-1-yl)pyridine-2-carbonyl]piperazine (CAS No. 1421524-08-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and recent research developments of this compound.

The chemical structure of 1-(2-phenylethyl)-4-[4-(1H-pyrrol-1-yl)pyridine-2-carbonyl]piperazine is intricate and well-defined. It consists of a piperazine ring, a pyridine ring, and a phenyl group, all interconnected through specific functional groups. The piperazine ring, a six-membered heterocyclic amine, is a common structural motif in many bioactive compounds due to its ability to form hydrogen bonds and interact with biological targets. The pyridine ring, a six-membered aromatic heterocycle containing one nitrogen atom, contributes to the compound's overall stability and reactivity. The phenyl group adds hydrophobicity and aromatic character, which are crucial for binding to specific protein sites.

The synthesis of 1-(2-phenylethyl)-4-[4-(1H-pyrrol-1-yl)pyridine-2-carbonyl]piperazine involves multiple steps and requires precise control over reaction conditions. One common approach is to start with the piperazine core and sequentially introduce the pyridine and phenyl moieties through selective functional group transformations. For instance, the piperazine can be reacted with an appropriate pyridine carboxylic acid chloride to form the amide bond, followed by the introduction of the phenethyl group via a nucleophilic substitution reaction. The final step often involves the formation of the pyrrole ring through a cycloaddition reaction or another suitable method.

In terms of biological activities, 1-(2-phenylethyl)-4-[4-(1H-pyrrol-1-yl)pyridine-2-carbonyl]piperazine has been studied for its potential as a modulator of various biological processes. Recent research has highlighted its activity as an antagonist of specific receptors, such as serotonin receptors and dopamine receptors. These receptors play crucial roles in neurotransmission and are implicated in several neurological disorders, including depression, anxiety, and schizophrenia. By modulating these receptors, 1-(2-phenylethyl)-4-[4-(1H-pyrrol-1-yl)pyridine-2-carbonyl]piperazine may offer new therapeutic avenues for treating these conditions.

Beyond its receptor modulation properties, this compound has also shown promise in other areas of biomedical research. For example, studies have investigated its potential as an anti-inflammatory agent due to its ability to inhibit pro-inflammatory cytokines and enzymes. Additionally, preliminary data suggest that 1-(2-phenylethyl)-4-[4-(1H-pyrrol-1-yl)pyridine-2-carbonyl]piperazine may have antitumor effects by interfering with signaling pathways involved in cancer cell proliferation and survival.

The pharmacokinetic properties of 1-(2-phenylethyl)-4-[4-(1H-pyrrol-1-yl)pyridine-2-carbonyl]piperazine are another important aspect of its evaluation as a potential drug candidate. Research has focused on optimizing its absorption, distribution, metabolism, and excretion (ADME) properties to enhance its therapeutic efficacy while minimizing side effects. Studies have shown that this compound exhibits favorable oral bioavailability and good tissue penetration, making it suitable for systemic administration.

Clinical trials are currently underway to further assess the safety and efficacy of 1-(2-phenylethyl)-4-[4-(1H-pyrrol-1-yl)pyridine-2-carbonyl]piperazine. Early results from phase I trials have indicated that it is well-tolerated at therapeutic doses with no significant adverse effects reported. These findings are encouraging and pave the way for more advanced clinical studies to explore its full therapeutic potential.

In conclusion, 1-(2-phenylethyl)-4-[4-(1H-pyrrol-1-yl)pyridine-2-carbonyl]piperazine (CAS No. 1421524-08-4) represents a promising compound in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable candidate for developing new treatments for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, underscoring its significance in advancing medical science.